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Compound of Interest

Compound Name: Glucosyl salicylate

Cat. No.: B580419

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of
Glucosyl salicylate (CAS 60517-74-0), a salicylic acid derivative utilized in various research
and development applications. Adherence to these protocols is critical to ensure the safety of
all laboratory personnel and to maintain a secure research environment. The following
procedures are based on available safety data for Glucosyl salicylate and related compounds
and are intended to provide a robust framework for safe laboratory operations.

Essential Safety and Personal Protective Equipment
(PPE)

When handling Glucosyl salicylate, a comprehensive approach to personal protection is
mandatory. The following table summarizes the required PPE and safety measures.
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Protective Equipment

Specifications and Use

Eye Protection

Chemical safety goggles or a face shield are

required to prevent eye contact.[1][2][3]

Hand Protection

Wear chemical-resistant gloves. Nitrile or butyl
rubber gloves are recommended for handling
salicylates. Always inspect gloves for any signs

of degradation or perforation before use.[1][2][3]

Skin and Body Protection

A lab coat or chemical-resistant apron must be
worn to protect against skin contact.[1][2] For
larger quantities or where there is a risk of

splashing, impervious clothing should be used.

[3]

Respiratory Protection

If there is a risk of generating dust or aerosols, a
NIOSH-approved respirator should be used.[1]
Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Health Hazard Information

Glucosyl salicylate is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation.[1] It is imperative to prevent all direct contact with the substance.

Hazard Classification (GHS)

Acute Toxicity, Oral Category 4[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye lIrritation Category 2A[1]

Specific Target Organ Toxicity, Single Exposure

Category 3 (Respiratory tract irritation)[1]

Note: This data is for the closely related compound Salicylic acid 2-O-3-D-glucoside.
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Procedural Workflow for Handling Glucosyl
Salicylate

The following diagram outlines the standard operating procedure for the safe handling of
Glucosyl salicylate, from initial preparation to final disposal. Adherence to this workflow is

mandatory for all personnel.
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Workflow for Safe Handling of Glucosyl! Salicylate

Preparation

Designate Handling Area
(Fume Hood)

:

Gather All Materials
(Chemical, Glassware, etc.)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling
v

Weigh and Transfer Chemical
(Minimize Dust/Aerosol)

:

Dissolution in Solvent
(If applicable)

:

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Glassware & Surfaces

:

Dispose of Waste
(Follow Institutional Guidelines)

'

Remove PPE
(Gloves Last)

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling Glucosyl salicylate.
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Operational Plan

1. Designated Area:

All work with Glucosyl salicylate must be conducted in a designated area, such as a
chemical fume hood, to minimize inhalation exposure.[1]

N

. Personal Protective Equipment (PPE):

Before handling, all personnel must don the appropriate PPE as outlined in the table above.

w

. Weighing and Transfer:

Handle the solid material carefully to avoid the generation of dust.

Use a spatula for transfers and weigh the chemical on a tared weigh boat or directly into the
reaction vessel within the fume hood.

I

. Spills and Decontamination:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan

1. Waste Segregation:

o All waste contaminated with Glucosyl salicylate, including excess chemical, contaminated
absorbent materials, and disposable PPE, must be collected in a designated, labeled, and
sealed hazardous waste container.

2. Disposal Procedure:
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o Dispose of chemical waste in accordance with local, state, and federal regulations.[1] Do not
dispose of Glucosyl salicylate down the drain.

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines. Contaminated packaging should be disposed of as unused
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glucosyl-salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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